Cas no 66375-90-4 (N-Ethyl-3-(4-pyridyl)aniline)

• Product Name: N-Ethyl-3-(4-pyridyl)aniline
• CAS No: 66375-90-4
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD20668532
• CID: 3168063
• Update Time: 2025-10-17

N-Ethyl-3-(4-pyridyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-(4-pyridyl)aniline
• 3-(4-pyridyl)-N-ethylaniline
• RXSMICOBTGUPLS-UHFFFAOYSA-N
• N-Ethyl-3-(pyridin-4-yl)aniline
• SY040312

• MDL： MFCD20668532
• Inchi： 1S/C13H14N2/c1-2-15-13-5-3-4-12(10-13)11-6-8-14-9-7-11/h3-10,15H,2H2,1H3
• InChI Key： RXSMICOBTGUPLS-UHFFFAOYSA-N
• SMILES： N(CC)C1C=CC=C(C2C=CN=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N-Ethyl-3-(4-pyridyl)aniline

N-Ethyl-3-(4-pyridyl)aniline (CAS No. 66375-90-4): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

N-Ethyl-3-(4-pyridyl)aniline (CAS No. 66375-90-4) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, also known as 4-(3-aminoethyl)pyridine, is a derivative of aniline and pyridine, two fundamental building blocks in organic chemistry. Its molecular formula is C₁₁H₁₄N₂, and it has a molecular weight of 174.24 g/mol.

The structure of N-Ethyl-3-(4-pyridyl)aniline features an aniline moiety attached to a pyridine ring via an ethyl linker. This combination provides the compound with a rich set of chemical properties, including high reactivity and the ability to form stable complexes with various metal ions. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

In the realm of pharmaceutical research, N-Ethyl-3-(4-pyridyl)aniline has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a ligand for various receptors, particularly those involved in neurological disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific neurotransmitter receptors, suggesting its potential use in treating conditions such as Parkinson's disease and Alzheimer's disease.

Beyond its pharmaceutical applications, N-Ethyl-3-(4-pyridyl)aniline has also found use in materials science. Its ability to form stable complexes with transition metals makes it an attractive candidate for the development of new catalysts and functional materials. A study published in the Journal of Catalysis demonstrated that complexes derived from this compound exhibited enhanced catalytic activity in various organic transformations, such as hydrogenation and oxidation reactions.

The synthesis of N-Ethyl-3-(4-pyridyl)aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromoaniline with 4-vinylpyridine followed by alkylation with ethyl iodide. Another approach involves the direct coupling of 3-aminoethylpyridine with an appropriate electrophile under suitable conditions. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, while N-Ethyl-3-(4-pyridyl)aniline is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential for forming stable complexes with metal ions. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for N-Ethyl-3-(4-pyridyl)aniline are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent advances in computational chemistry have enabled researchers to predict the behavior of this compound in various environments, facilitating its use in drug design and materials science.

In conclusion, N-Ethyl-3-(4-pyridyl)aniline (CAS No. 66375-90-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to emerge, the role of this compound in advancing scientific knowledge and technological innovation is likely to grow even further.